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barium chlorate structure and composition

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Barium chlorate

CAS No.: 10294-38-9

Cat. No.: S1507264

Chemical Identity and Basic Properties

The table below summarizes the core identification and physical property data for barium chlorate.

Property Category Details and Data

IUPAC Name Barium dichlorate [1]

Chemical Formula Ba(ClOs)2 (anhydrous); Ba(ClOs3)2-H20 (monohydrate) [1]
Molar Mass 304.22 g-mol~1 (anhydrous); 322.24 g-mol~—t (monohydrate) [1]
Appearance White crystalline solid [1]

Density 3.18 g/cm?3 (monohydrate) [1]

Melting ~120 °C (monohydrate decomposes to anhydrous); Anhydrous
Point/Decomposition decomposes at ~414 °C [1]

Solubility in Water 33.8 g/100 mL (20 °C); 105 g/100 mL (100 °C) [1]

Synthesis and Reaction Protocols
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Barium chlorate can be synthesized through several laboratory methods. The following workflows detail

two common approaches.

Double Replacement Reaction This is a common preparation method that exploits the lower solubility of

barium chlorate compared to sodium chlorate [1].

Reaction Setup

'

BaClz + 2 NaClOs
(Aqueous Solutions)

'

Concentrate and Cool
Reaction Mixture

'

Ba(ClO3)2 Precipitates

'

Filter and Collect Precipitate

Click to download full resolution via product page
Diagram 1: Synthesis via double replacement. Yields product potentially contaminated with sodium ions [1].

Electrolytic Synthesis This method allows for the production of sodium-free barium chlorate, which is
critical for pyrotechnic applications where sodium impurities emit a strong yellow light that overwhelms the

desired green color [1].
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Electrolysis Setup

:

Electrolyze BaClz in Water

:

Overall Reaction:
BaClz + 6 H20 - Ba(ClOs3)2 + 6 H2

:

Isolate Pure Ba(ClO3)2

Click to download full resolution via product page

Diagram 2: Electrolysis synthesis path. Provides high-purity, sodium-free product [1].

Primary Commercial Uses and Handling

The following table outlines the main applications and critical safety information.

Application/Specification Description and Notes

Pyrotechnics (Primary Serves as a strong oxidizer to produce a vibrant green flame in fireworks
Use) and flares [2] [1]. Simple mixtures with fuels like shellac are effective [1].
Chemical Precursor Used in the production of highly pure chloric acid [1].
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Application/Specification Description and Notes

Other Industrial Uses Also finds roles in water treatment, analytical chemistry, and as an
intermediate in specialty chemical production [2].

Toxicity (GHS Labelling) Danger - H271: May cause fire or explosion; H302: Harmful if swallowed;
H332: Harmful if inhaled; H411: Toxic to aquatic life [1].

Safety Notes As a soluble barium salt, it is toxic and can cause systemic effects. It is
also a strong oxidizer, presenting a fire hazard [1].

Key Technical and Safety Insights

¢ Thermal Decomposition: Upon heating to its melting point (~414°C), barium chlorate decomposes
into barium chloride (BaClz) and oxygen (Oz2) [1].

e Purity in Pyrotechnics: The presence of sodium ions is highly undesirable for color purity in
pyrotechnics, making the electrolytic synthesis route valuable for high-grade applications [1].

¢ Regulatory and Environmental Note: Barium chlorate is very harmful to aquatic organisms.
Disposal must comply with local and federal hazardous waste regulations [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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